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Compound of Interest

Compound Name: L-Alanine-3-13C

Cat. No.: B1280360

The following guide provides essential safety and logistical information for the proper disposal
of L-Alanine-3-13C, a stable isotope-labeled amino acid. This information is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
regulatory compliance.

Key Safety Information

L-Alanine-3-13C is labeled with a stable, non-radioactive isotope of carbon (Carbon-13).
Therefore, it does not require the specialized handling and disposal procedures mandated for
radioactive materials.[1][2] The disposal protocol is generally the same as that for unlabeled L-
Alanine.[1] Safety Data Sheets (SDS) for L-Alanine-3-13C indicate that the substance is not
classified as hazardous.[3]

Summary of Compound Data
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Property Data Source(s)

(S)-2-Aminopropionic acid-3-

Synonyms 13C, L-alpha-Aminoproprionic
acid-3-13C

Molecular Formula C213CH7NO2

Molecular Weight 90.09 g/mol

Isotopic Purity 99 atom % 13C

Appearance Solid (White to off-white)

o Not a hazardous substance or
GHS Hazard Classification )
mixture

Room temperature, in a dry,
Storage Temperature , ,
tightly closed container

Disposal Protocol

The primary principle for the disposal of L-Alanine-3-13C is to manage it as a non-hazardous
chemical waste, ensuring compliance with all applicable environmental regulations.

Step 1: Initial Assessment & Waste Segregation

» Confirm Isotope Type: Verify that the compound is labeled with a stable isotope (e.g., 3C,
15N, 2H) and not a radioactive isotope (e.g., **C, 3H). L-Alanine-3-13C is a stable isotope-
labeled compound and should not be mixed with radioactive waste.

e Segregate from Other Waste: Do not mix L-Alanine-3-13C waste with general laboratory
trash, radioactive waste, or other hazardous chemical waste streams unless specifically
permitted by your institution's waste management guidelines.

Step 2: Containerization and Labeling

o Select an Appropriate Container: Collect solid L-Alanine-3-13C waste in a suitable, sealable,
and clearly labeled container. For contaminated lab materials (e.g., gloves, weigh boats), use
double, robust plastic bags, sealed individually.
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e Properly Label the Container: The label must clearly identify the contents. At a minimum,
include:

o The words "Chemical Waste" or "Hazardous Waste" (as required by local policy, even for
non-hazardous chemicals).

o The full chemical name: "L-Alanine-3-13C".
o An indication that it is non-hazardous.

o The date the container was first used for waste accumulation.

Step 3: Storage in a Satellite Accumulation Area (SAA)

o Designated Storage: Store the sealed waste container in a designated Satellite Accumulation
Area (SAA) within the laboratory where the waste is generated.

o Safe Storage Practices: The SAA should be located at or near the point of generation.
Ensure incompatible wastes are segregated to prevent accidental reactions.

Step 4: Final Disposal

o Consult Regulations: Disposal must be carried out in accordance with federal, state, and
local environmental control regulations. These regulations take precedence over general
guidelines.

e Engage a Licensed Disposal Company: The recommended disposal method is to use a
licensed professional waste disposal service. Offer surplus and non-recyclable L-Alanine-3-
13C to the licensed company for proper management.

e Avoid Sewer Disposal: Do not dispose of solid L-Alanine-3-13C or its concentrated solutions
down the drain. While some guidelines permit drain disposal for dilute solutions of non-toxic
amino acids, this is not the recommended practice for pure chemical waste.

Spill and Emergency Procedures

In the event of a spill:
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o Wear Personal Protective Equipment (PPE): This includes safety glasses, gloves, and a lab
coat.

o Contain the Spill: For solid material, sweep up the powder, taking care to avoid generating
dust. Place the collected material in a suitable, closed container for disposal.

e Ventilation: Ensure the area is well-ventilated, especially if dust is formed.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of L-
Alanine-3-13C.
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L-Alanine-3-13C Disposal Workflow

Start: L-Alanine-3-13C WasteGenD

1. Identify Isotope Type

13C Radioactive

Stable Isotope (:3C) Radioactive Isotope

(Non-Radioactive) (e.g., 1*C, 3H)

2. Assess Chemical Hazard Follow Institutional
(Consult SDS) Radioactive Waste Protocol

Per SDS If Mixed
Not Classified as Hazardous Hazardous Waste
3. Package in Sealed Container Follow Institutional
& Label Clearly Hazardous Chemical Waste Protocol

4. Store in Designated SAA

5. Arrange Pickup by
Licensed Disposal Company

@per Disposal @

Click to download full resolution via product page

Caption: Workflow for the safe disposal of L-Alanine-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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